Cas no 174680-31-0 (3-Amino-2-M-tolylquinazolin-4(3H)-one)

• Product Name: 3-Amino-2-M-tolylquinazolin-4(3H)-one
• CAS No: 174680-31-0
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 4821570
• PubChem ID: 777429
• Update Time: 2025-06-14

3-Amino-2-M-tolylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-M-TOLYLQUINAZOLIN-4(3H)-ONE
• 3-amino-2-(3-methylphenyl)quinazolin-4(3H)-one
• 3-amino-2-(3-methylphenyl)-4(3H)-quinazolinone
• Oprea1_397848
• Oprea1_704050
• MLS001194358
• HMS2877A14
• STK508360
• SMR000555190
• 3-Amino-2-(m-tolyl)quinazolin-4(3H)-one
• 3-Amino-2-M-tolylquinazolin-4(3H)-one

• Inchi： 1S/C15H13N3O/c1-10-5-4-6-11(9-10)14-17-13-8-3-2-7-12(13)15(19)18(14)16/h2-9H,16H2,1H3
• InChI Key： AKZDOSGIGQBKQF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C2C=CC=C(C)C=2)N1N

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-Amino-2-M-tolylquinazolin-4(3H)-one

Comprehensive Overview of 3-Amino-2-M-tolylquinazolin-4(3H)-one (CAS No. 174680-31-0): Properties, Applications, and Research Insights

3-Amino-2-M-tolylquinazolin-4(3H)-one (CAS No. 174680-31-0) is a specialized quinazolinone derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound belongs to the heterocyclic family, characterized by a fused benzene and pyrimidine ring system, which is often associated with diverse pharmacological properties. Researchers have explored its role as a scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

The molecular structure of 3-Amino-2-M-tolylquinazolin-4(3H)-one includes an amino group at the 3-position and a methyl-substituted phenyl ring (M-tolyl) at the 2-position, contributing to its distinct chemical reactivity. These functional groups make it a versatile intermediate for synthesizing more complex molecules, such as kinase inhibitors or antimicrobial agents. Recent studies highlight its potential in cancer research, where quinazolinone derivatives are investigated for their ability to modulate cell signaling pathways.

In the context of green chemistry and sustainable synthesis, 174680-31-0 has been a subject of interest due to the growing demand for eco-friendly synthetic routes. Researchers are optimizing catalytic methods to reduce waste and improve yield, aligning with global trends toward environmentally responsible manufacturing. This aligns with frequent searches for "sustainable chemical synthesis" and "green pharmaceuticals" in academic and industrial circles.

Another hotspot for 3-Amino-2-M-tolylquinazolin-4(3H)-one is its application in material science. Its aromatic system and functional groups enable its use in designing organic semiconductors or fluorescent probes, addressing queries like "quinazolinone-based materials" often seen in AI-driven research databases. The compound’s photophysical properties are under exploration for optoelectronic devices, a trending topic in nanotechnology forums.

From a commercial perspective, CAS No. 174680-31-0 is supplied by specialty chemical vendors catering to drug development and academic research. Quality control measures, such as HPLC purity testing and NMR characterization, are critical for ensuring reproducibility in studies—a concern frequently raised in user-generated queries about "quinazolinone supplier reliability." Regulatory compliance, including REACH and GMP standards, further underscores its safe handling in laboratories.

Future directions for 3-Amino-2-M-tolylquinazolin-4(3H)-one may involve computational chemistry approaches, such as molecular docking, to predict its interactions with biological targets. This resonates with the rise of "AI in drug discovery" as a popular search term. Additionally, collaborations between academia and industry could accelerate its translation into therapeutic candidates, addressing unmet medical needs while adhering to ethical research practices.